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Cat. No.: B100007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,6-Dimethyloctane is a branched alkane with the chemical formula C10H22. As a member of

the decane isomer group, its physical properties are of interest in various fields, including fuel

technology, materials science, and as a non-polar solvent in chemical synthesis.[1]

Understanding these properties is crucial for its application and for the development of

processes involving this compound. This guide provides a comprehensive overview of the key

physical properties of 3,6-dimethyloctane, supported by generalized experimental protocols

for their determination.

Core Physical Properties
The physical characteristics of 3,6-dimethyloctane are summarized in the table below. These

properties are influenced by its molecular structure, specifically the branching which affects

intermolecular forces.[2]
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Property Value Units

Molecular Weight 142.28 g/mol

Density 0.732 g/cm³

Boiling Point 160.7 - 160.81 °C at 760 mmHg

Melting Point -53.99 °C

Refractive Index 1.4115

Vapor Pressure 3.07 mmHg at 25°C

Flash Point 83.5 °C

Water Solubility 86.93 µg/L (temperature not stated)

Note: The data presented is compiled from various chemical data sources.[3][4][5][6]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for 3,6-dimethyloctane are not publicly documented, the

following are detailed, generalized methodologies for determining the key physical properties of

liquid alkanes.

Determination of Boiling Point
The boiling point is a critical indicator of the volatility of a substance. For a liquid alkane like

3,6-dimethyloctane, the Thiele tube method is a common and effective technique.[7][8]

Methodology: Thiele Tube Method

Sample Preparation: A small amount of 3,6-dimethyloctane is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-
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boiling point oil (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently and evenly heated with a Bunsen burner.

This design promotes convection currents in the oil, ensuring uniform heating of the sample.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. The heating is then discontinued.

Boiling Point Determination: The temperature at which the liquid just begins to enter the

capillary tube upon cooling is recorded as the boiling point. At this point, the vapor pressure

of the sample equals the atmospheric pressure.

Determination of Density
The density of a liquid hydrocarbon can be determined using a digital density meter, which

offers high precision and requires a small sample volume.[9]

Methodology: Digital Density Meter

Calibration: The instrument is first calibrated using a standard of known density, typically dry

air and deionized water.

Sample Injection: A small volume (approximately 1-2 mL) of 3,6-dimethyloctane is injected

into the oscillating U-tube of the density meter.[9] Care should be taken to avoid the

introduction of air bubbles.

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube caused by the mass of the sample. This frequency change is then used to calculate the

density of the liquid.

Temperature Control: The temperature of the sample cell is precisely controlled by the

instrument, as density is temperature-dependent.[10] Measurements are typically taken at a

standard temperature, such as 20°C or 25°C.

Data Recording: The density value is displayed digitally. Multiple readings should be taken to

ensure accuracy and reproducibility.
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Determination of Refractive Index
The refractive index is a measure of how much light bends, or refracts, when it enters a

substance. It is a characteristic property that can be used for identification and purity

assessment. An Abbé refractometer is commonly used for this purpose.[11][12]

Methodology: Abbé Refractometer

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index, such as distilled water.

Sample Application: A few drops of 3,6-dimethyloctane are placed on the clean, dry surface

of the lower prism of the refractometer.[11]

Measurement: The prisms are closed, and light is passed through the sample. The user

looks through the eyepiece and adjusts the controls to bring the boundary line between the

light and dark fields into sharp focus and at the center of the crosshairs.

Reading the Value: The refractive index is read directly from the instrument's scale.

Temperature Correction: The refractive index is temperature-dependent. The temperature of

the prisms should be monitored, and if it deviates from the standard temperature (usually

20°C), a temperature correction should be applied.[11]

Purity Assessment by Gas Chromatography (GC)
Gas chromatography is a powerful analytical technique used to separate and analyze volatile

compounds. For 3,6-dimethyloctane, GC can be used to assess its purity by detecting the

presence of any isomers or other impurities.

Methodology: Gas Chromatography

Instrument Setup: A gas chromatograph equipped with a flame ionization detector (FID) is

used. A non-polar capillary column is suitable for separating alkane isomers.[13]

Sample Preparation: A dilute solution of 3,6-dimethyloctane in a volatile solvent (e.g.,

hexane) is prepared.
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Injection: A small volume of the prepared sample is injected into the heated injection port of

the GC.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen)

through the column. The separation of components is based on their differential partitioning

between the mobile gas phase and the stationary liquid phase in the column.

Detection: As the separated components elute from the column, they are detected by the

FID.

Data Analysis: The output from the detector is a chromatogram, which shows peaks

corresponding to each component. The retention time (the time it takes for a component to

travel through the column) is used for identification, and the peak area is proportional to the

concentration of the component. The purity of 3,6-dimethyloctane can be determined by the

relative area of its corresponding peak.

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a liquid alkane like 3,6-dimethyloctane.
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Caption: Workflow for Physical Property Determination of 3,6-Dimethyloctane.

Safety and Handling
3,6-Dimethyloctane is a flammable liquid and vapor.[9][14][15] It may cause skin and eye

irritation, and inhalation may lead to respiratory tract irritation or drowsiness and dizziness.[9]

[15][16][17] Appropriate personal protective equipment, including safety goggles, gloves, and a
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lab coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or under a fume hood.[16]

Conclusion
This technical guide provides a detailed overview of the essential physical properties of 3,6-
dimethyloctane. The summarized data and generalized experimental protocols offer a

valuable resource for researchers, scientists, and professionals in drug development and other

relevant industries. Accurate determination and understanding of these properties are

fundamental to the safe and effective use of this compound in scientific and industrial

applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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